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Compound of Interest

Ethyl 2-chloro-5-
Compound Name: S
methylisonicotinate

cat. No.: B1332965

Technical Guide: Ethyl 2-chloro-5-
methylisonicotinate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of
Ethyl 2-chloro-5-methylisonicotinate, a heterocyclic compound of interest in synthetic
chemistry. Due to its nature as a chemical intermediate, publicly available data is limited. This
document collates available information and presents a plausible synthetic pathway based on
established chemical principles.

Core Chemical Properties

Ethyl 2-chloro-5-methylisonicotinate, also known as ethyl 2-chloro-5-methylpyridine-4-
carboxylate, is a substituted pyridine derivative. Its core structure is a pyridine ring with a chloro
group at the 2-position, a methyl group at the 5-position, and an ethyl carboxylate group at the
4-position.

Physicochemical Data

Quantitative experimental data for this compound is not widely available in peer-reviewed
literature. The following table summarizes its basic identifiers and notes the absence of specific
physical properties.
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Property Data
CAS Number 850080-86-3
Molecular Formula CoH10CINO2

Molecular Weight 199.63 g/mol [1]

IUPAC Name ethyl 2-chloro-5-methylpyridine-4-carboxylate
Melting Point No data available

Boiling Point No data available[1][2]

pKa No data available

Solubility No data available

Appearance No data available

Storage Conditions

Sealed in dry, 2-8°C[2]

Synthesis and Experimental Protocols

A specific, validated experimental protocol for the synthesis of Ethyl 2-chloro-5-
methylisonicotinate is not detailed in publicly accessible literature. However, based on
general organic chemistry principles and synthetic routes for analogous compounds, a
plausible method is the esterification of its corresponding carboxylic acid, 2-chloro-5-
methylisonicotinic acid.

Proposed Experimental Protocol: Fischer Esterification

This protocol describes a generalized procedure for the synthesis of Ethyl 2-chloro-5-
methylisonicotinate from 2-chloro-5-methylisonicotinic acid.

Materials:
o 2-chloro-5-methylisonicotinic acid (starting material)
e Absolute Ethanol (reagent and solvent)

e Concentrated Sulfuric Acid (catalyst)

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.3wpharm.com/product/72255.html
https://www.3wpharm.com/product/72255.html
https://www.bldpharm.com/products/850080-86-3.html
https://www.bldpharm.com/products/850080-86-3.html
https://www.benchchem.com/product/b1332965?utm_src=pdf-body
https://www.benchchem.com/product/b1332965?utm_src=pdf-body
https://www.benchchem.com/product/b1332965?utm_src=pdf-body
https://www.benchchem.com/product/b1332965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Saturated Sodium Bicarbonate solution

e Anhydrous Magnesium Sulfate or Sodium Sulfate

o Dichloromethane or Ethyl Acetate (extraction solvent)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, suspend 2-chloro-5-methylisonicotinic acid in an excess of absolute ethanol (e.g., 10-
20 equivalents).

o Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid
(e.g., 0.1-0.2 equivalents) to the suspension. The mixture may become warm.

o Reflux: Heat the reaction mixture to reflux and maintain for several hours (e.g., 4-12 hours).
The reaction progress can be monitored by thin-layer chromatography (TLC) until the
starting material is consumed.

o Work-up:

o Cool the reaction mixture to room temperature.

[e]

Reduce the volume of the solvent under reduced pressure using a rotary evaporator.

o

Dilute the residue with dichloromethane or ethyl acetate.

[¢]

Carefully wash the organic layer with a saturated sodium bicarbonate solution to neutralize
the acidic catalyst. Repeat until effervescence ceases.

[¢]

Wash the organic layer with brine (saturated NaCl solution).

e Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate or sodium
sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield
the crude product.

 Purification: The crude Ethyl 2-chloro-5-methylisonicotinate may be purified by column
chromatography on silica gel or by vacuum distillation, depending on its physical state.
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Biological Activity and Signaling Pathways

As of the current date, there is no information available in scientific literature or public
databases to suggest that Ethyl 2-chloro-5-methylisonicotinate has a defined role in any
biological signaling pathways. This compound is primarily utilized as an intermediate in the
synthesis of more complex molecules for agrochemical and pharmaceutical research.[3]

Visualizations
Proposed Synthetic Workflow

The following diagram illustrates the logical workflow for the proposed synthesis of Ethyl 2-
chloro-5-methylisonicotinate via Fischer esterification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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